molecular formula C6H10ClF2NO2 B6178208 2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid hydrochloride CAS No. 2567489-28-3

2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid hydrochloride

Cat. No. B6178208
CAS RN: 2567489-28-3
M. Wt: 201.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid hydrochloride” is a chemical compound with the CAS Number: 2567489-28-3 . It has a molecular weight of 201.6 . The compound is in powder form and is stored at a temperature of 4 degrees Celsius .


Molecular Structure Analysis

The IUPAC name for this compound is ®-2-(4,4-difluoropyrrolidin-2-yl)acetic acid hydrochloride . The InChI code is 1S/C6H9F2NO2.ClH/c7-6(8)2-4(9-3-6)1-5(10)11;/h4,9H,1-3H2,(H,10,11);1H/t4-;/m1./s1 .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 201.6 . It is a powder and is stored at a temperature of 4 degrees Celsius .

Safety and Hazards

The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4,4-difluoropyrrolidine", "Bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Bromination of 4,4-difluoropyrrolidine with bromoacetic acid in the presence of sodium hydroxide to yield 2-(bromomethyl)-4,4-difluoropyrrolidine.", "Step 2: Hydrolysis of 2-(bromomethyl)-4,4-difluoropyrrolidine with sodium hydroxide in water to yield 2-(carboxymethyl)-4,4-difluoropyrrolidine.", "Step 3: Acidification of 2-(carboxymethyl)-4,4-difluoropyrrolidine with hydrochloric acid to yield 2-(carboxymethyl)-4,4-difluoropyrrolidine hydrochloride.", "Step 4: Esterification of 2-(carboxymethyl)-4,4-difluoropyrrolidine hydrochloride with methanol in the presence of hydrochloric acid to yield methyl 2-(carboxymethyl)-4,4-difluoropyrrolidine hydrochloride.", "Step 5: Hydrolysis of methyl 2-(carboxymethyl)-4,4-difluoropyrrolidine hydrochloride with sodium hydroxide in water to yield 2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid.", "Step 6: Formation of 2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid hydrochloride by reacting 2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid with hydrochloric acid in diethyl ether." ] }

CAS RN

2567489-28-3

Product Name

2-[(2R)-4,4-difluoropyrrolidin-2-yl]acetic acid hydrochloride

Molecular Formula

C6H10ClF2NO2

Molecular Weight

201.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.